![molecular formula C17H19FN4O B4284323 N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide](/img/structure/B4284323.png)
N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide
Overview
Description
N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, also known as FMP or FMPD, is a chemical compound with potential applications in scientific research. This compound has been studied for its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By blocking this receptor, this compound may modulate dopamine signaling in the brain and affect behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to decrease locomotor activity and affect reward-related behavior. It has also been shown to affect synaptic plasticity in the brain, which may be relevant to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has a number of advantages for lab experiments. It is a selective antagonist of the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in behavior and cognition. This compound is also relatively stable and easy to synthesize, which makes it a practical compound for research purposes.
However, there are also limitations to using this compound in lab experiments. It has a relatively short half-life, which may limit its usefulness in certain experiments. Additionally, this compound has not been extensively studied in humans, which may limit its translational potential.
Future Directions
There are a number of future directions for research on N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide. One area of interest is its potential as a therapeutic agent for neurological disorders such as schizophrenia and depression. Further studies are needed to determine the efficacy and safety of this compound in humans.
Another area of interest is the role of the dopamine D3 receptor in behavior and cognition. This compound may be a useful tool for studying this receptor and its interactions with other neurotransmitter systems.
Finally, there is potential for this compound to be used as a diagnostic tool for neurological disorders. Further studies are needed to determine the specificity and sensitivity of this compound as a diagnostic agent.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in scientific research. It has been studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic and diagnostic applications. Further research is needed to fully understand the potential of this compound in these areas.
Scientific Research Applications
N-(3-fluoro-4-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has potential applications in scientific research, particularly in the field of neuroscience. It has been studied for its effects on the central nervous system and its potential as a therapeutic agent for neurological disorders such as schizophrenia and depression. This compound has also been studied for its potential as a diagnostic tool for these disorders.
Properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-4-pyridin-2-ylpiperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O/c1-13-5-6-14(12-15(13)18)20-17(23)22-10-8-21(9-11-22)16-4-2-3-7-19-16/h2-7,12H,8-11H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGWVUYLMJAUSNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=N3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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